Cas no 89216-32-0 (2-Piperidineacetic acid, 1-formyl-)
89216-32-0 structure
Product Name:2-Piperidineacetic acid, 1-formyl-
CAS No:89216-32-0
MF:C8H13NO3
MW:171.193722486496
CID:608560
PubChem ID:13117686
Update Time:2025-04-19
2-Piperidineacetic acid, 1-formyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Piperidineacetic acid, 1-formyl-
- 2-(1-formylpiperidin-2-yl)acetic acid
- (1-Formylpiperidin-2-yl)acetic acid
- 89216-32-0
- DTXSID90519292
- SCHEMBL15904356
-
- Inchi: 1S/C8H13NO3/c10-6-9-4-2-1-3-7(9)5-8(11)12/h6-7H,1-5H2,(H,11,12)
- InChI Key: ISOLKLNCTQFZOB-UHFFFAOYSA-N
- SMILES: OC(CC1CCCCN1C=O)=O
Computed Properties
- Exact Mass: 171.08954328g/mol
- Monoisotopic Mass: 171.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 57.6Ų
2-Piperidineacetic acid, 1-formyl- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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